Cas no 701976-55-8 (Phosphatidyl 1-(D-2,3-dideoxy-myo-inositol))

• Product Name: Phosphatidyl 1-(D-2,3-dideoxy-myo-inositol)
• CAS No: 701976-55-8
• MF: C₂₈H₅₇O₉P
• MW: 568.720551252365
• CID: 547576
• PubChem ID: 73325039
• Update Time: 2025-09-19

Phosphatidyl 1-(D-2,3-dideoxy-myo-inositol) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, mono[(2R)-2-methoxy-3-(octadecyloxy)propyl]mono[(1R,2R,3S,4R)-2,3,4-trihydroxycyclohexyl] ester
• SH-6
• 701976-55-8
• Phosphatidyl 1-(D-2,3-dideoxy-myo-inositol)

• Inchi： 1S/C28H57O9P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-35-22-24(34-2)23-36-38(32,33)37-26-20-19-25(29)27(30)28(26)31/h24-31H,3-23H2,1-2H3,(H,32,33)
• InChI Key： XSYODYDCSYFRRB-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC(COCCCCCCCCCCCCCCCCCC)OC)OC1CCC(C(C1O)O)O

Computed Properties

• Exact Mass: 567.36638
• Monoisotopic Mass: 568.37402039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 25
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 137.74